Cas no 5453-81-6 ( )

  structure
  structure
Product name: 
CAS No:5453-81-6
MF:C8H11N3O
MW:165.19244
CID:941834
PubChem ID:227349

  Chemical and Physical Properties

Names and Identifiers

    • 3,4-diamino-1,5,6,7-tetrahydrocyclopenta[b]pyridin-2-one
    • 3,4-diamino-1,5,6,7-tetrahydro-2h-cyclopenta[b]pyridin-2-one
    • 3,4-diamino-6,7-dihydro-5H-[1]pyrindin-2-ol
    • 3,4-Diamino-6,7-dihydro-5H-cyclopenta(b)pyridin-2-ol
    • 3,4-Diamino-6,7-dihydro-5H-cyclopenta[b]pyridin-2-ol
    • AC1L5FFF
    • AC1Q6BQO
    • AR-1E9027
    • CTK5A1522
    • NSC18898
    • NSC 18898
    • NSC-18898
    • DTXSID00202941
    • 5453-81-6
    •  
    • Inchi: InChI=1S/C8H11N3O/c9-6-4-2-1-3-5(4)11-8(12)7(6)10/h1-3,10H2,(H3,9,11,12)
    • InChI Key: QPWPZWYLTQAIGF-UHFFFAOYSA-N
    • SMILES: C1CC2=C(C1)NC(=O)C(=C2N)N

Computed Properties

  • Exact Mass: 165.09033
  • Monoisotopic Mass: 165.090212
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.1
  • XLogP3: -1

Experimental Properties

  • Density: 1.35
  • Boiling Point: 401.7°C at 760 mmHg
  • Flash Point: 196.7°C
  • Refractive Index: 1.657
  • PSA: 81.14
  • LogP: 1.19040

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